Cas no 843638-28-8 (2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone)

• Product Name: 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone
• CAS No: 843638-28-8
• MF: C₁₁H₉ClFNO
• MW: 225.646665334702
• MDL: MFCD03848184
• CID: 3030533
• PubChem ID: 935812
• Update Time: 2025-07-18

2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-氯-1-(5-氟-2-甲基-1H-吲哚-3-基)-乙酮
• 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone
• 2-Chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)-ethanone
• 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethan-1-one
• BBL010106
• STK801460
• ethanone, 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)-
• ALBB-014485
• H30752
• SR-01000325180
• AKOS000555954
• 843638-28-8
• MFCD03848184
• VS-02319
• SR-01000325180-1
• NCGC00342089-01
• CS-0315557
• AB01334216-03
• AB01334216-02

• MDL： MFCD03848184
• Inchi： 1S/C11H9ClFNO/c1-6-11(10(15)5-12)8-4-7(13)2-3-9(8)14-6/h2-4,14H,5H2,1H3
• InChI Key： PEVAKAZWPQUQQX-UHFFFAOYSA-N
• SMILES： ClCC(C1=C(C)NC2C=CC(=CC1=2)F)=O

Computed Properties

• Exact Mass: 225.0356698g/mol
• Monoisotopic Mass: 225.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.9

2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone

Professional Introduction to 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone (CAS No. 843638-28-8)

2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone, identified by the CAS number 843638-28-8, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a chlorinated ketone group attached to a fluorinated indole scaffold, represents a promising scaffold for the development of novel bioactive agents. The unique combination of substituents in its structure—specifically the 5-fluoro and 2-methyl groups on the indole ring, coupled with the chloro substituent on the ethyl ketone moiety—confers distinct physicochemical properties and biological activities that make it a valuable candidate for further exploration.

The indole core is a well-documented motif in medicinal chemistry, known for its broad spectrum of biological activities. Indole derivatives have been extensively studied for their potential as antimicrobial, antitumor, anti-inflammatory, and central nervous system (CNS)-active compounds. The introduction of fluorine at the 5-position of the indole ring, as seen in this compound, is particularly noteworthy. Fluorine atoms are frequently employed in drug design due to their ability to modulate metabolic stability, binding affinity, and electronic properties of molecules. In particular, the 5-fluoro group can enhance lipophilicity and metabolic resistance, which are critical factors for drug efficacy and pharmacokinetic profiles.

The presence of a 2-methyl group on the indole ring further diversifies the electronic and steric environment of the molecule. This substitution can influence the molecule's interaction with biological targets by altering its conformational flexibility and hydrophobicity. Additionally, the chloro substituent on the ethyl ketone group introduces a polar moiety that can enhance solubility and binding interactions with polar residues in protein targets. The combination of these structural features makes 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone a versatile building block for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry and high-throughput screening have enabled more efficient identification of lead compounds with desired biological properties. The structural features of 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone align well with current trends in drug discovery, particularly in targeting enzymes involved in cancer metabolism and inflammation. For instance, studies have shown that indole derivatives can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in pain signaling and inflammatory responses. The fluorinated and chlorinated substituents may enhance binding affinity to these targets by improving hydrophobic interactions and hydrogen bonding capabilities.

In addition to its potential as an anti-inflammatory agent, 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone has shown promise in preclinical studies as a modulator of neurotransmitter systems. The indole scaffold is closely associated with serotonin receptors, which are implicated in mood regulation, appetite control, and sleep patterns. By leveraging structural analogs like this compound, researchers aim to develop novel therapeutics that can selectively target specific serotonin receptor subtypes without causing off-target effects. The 5-fluoro and 2-methyl groups may fine-tune receptor selectivity by influencing binding kinetics and affinity.

The synthesis of 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone presents an interesting challenge due to the complexity of its indole core. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. Advances in catalytic methods have recently enabled more streamlined approaches to constructing complex heterocycles like indoles. For example, transition metal-catalyzed cross-coupling reactions have been employed to efficiently introduce fluorine and chlorine substituents at specific positions on the indole ring. Such methodologies not only improve synthetic efficiency but also allow for greater structural diversity in derived compounds.

The pharmacokinetic profile of 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone is another critical aspect that has been explored in recent research. Fluorinated aromatic compounds are known for their enhanced bioavailability due to improved lipophilicity and reduced metabolic clearance. Studies have demonstrated that incorporating fluorine atoms can significantly prolong drug half-life while maintaining therapeutic efficacy. Additionally, computational modeling techniques have been used to predict how structural modifications will affect pharmacokinetic properties. These tools help guide medicinal chemists in designing molecules with optimal absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

From a therapeutic perspective, 2-chloro-1-(5-fluoro-2-methyl-1H-indol-3-yl)ethanone holds potential as an intermediate for more complex drug candidates. Its unique structural features make it adaptable for further derivatization into molecules targeting various disease pathways. For example, researchers have explored its utility as a precursor for kinase inhibitors, which are increasingly important in cancer therapy due to their ability to disrupt aberrant signaling pathways. By modifying additional functional groups or introducing new scaffolds through combinatorial chemistry approaches, this compound could serve as a foundation for discovering novel therapeutics with improved efficacy and safety profiles.

The growing interest in fluorinated indoles underscores their significance as pharmacophores across multiple therapeutic areas. Beyond oncology and inflammation research,5-fluoro-substituted indoles have been investigated for their antimicrobial properties, particularly against resistant bacterial strains where fluoroquinolones face challenges such as bacterial resistance mechanisms`. Furthermore,these derivatives exhibit notable activity against viral infections, including HIV by inhibiting reverse transcriptase or other viral polymerases`. This versatility highlights why compounds like 843638–28–8 remain at forefront`of drug discovery efforts.

In conclusion,the compound 843638–28–8 represents structurally sophisticated entity possessing attributes`that make it compelling pharmaceutical candidate`. Its combination`of chloro-and fluoro-substituted aromatic system provides`numerous opportunities both mechanistic exploration`and therapeutic development`. As research continues into understanding biological roles`fluorinated heterocycles`, derivatives such us described herein will continue proving valuable tools`for creating next generation medications targeting diverse human diseases.`